Cas no 101265-94-5 (N-(2-Aminobutyryl)-tyrosine)

• Product Name: N-(2-Aminobutyryl)-tyrosine
• CAS No: 101265-94-5
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 138072
• PubChem ID: 3637075
• Update Time: 2025-05-20

N-(2-Aminobutyryl)-tyrosine Chemical and Physical Properties

Names and Identifiers

• Tyrosine,N-(2-aminobutyryl)- (6CI)
• H-2-ABU-TYR-OH
• H-ABU-TYR-OH
• L-2-AMINO-N-BUTYRIC ACID TYROSINE
• (2S)-2-[[(2S)-2-aminobutanoyl]amino]-3-(4-hydroxyphenyl)propanoic acid
• (S)-2-((S)-2-aminobutanamido)-3-(4-hydroxyphenyl)propanoic acid
• 101265-94-5
• AKOS015156908
• Tyrosine,N-(2-aminobutyryl)-(6ci)
• N-(2-Aminobutyryl)-tyrosine

• Inchi： 1S/C13H18N2O4/c1-2-10(14)12(17)15-11(13(18)19)7-8-3-5-9(16)6-4-8/h3-6,10-11,16H,2,7,14H2,1H3,(H,15,17)(H,18,19)/t10-,11-/m0/s1
• InChI Key： MPDOETDMJHDGGV-QWRGUYRKSA-N
• SMILES： O=C([C@H](CC)N)N[C@H](C(=O)O)CC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 266.12700
• Monoisotopic Mass: 266.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.7
• Topological Polar Surface Area: 113A^2

Experimental Properties

• PSA: 112.65000
• LogP: 1.33260

Additional information on N-(2-Aminobutyryl)-tyrosine

Comprehensive Guide to N-(2-Aminobutyryl)-tyrosine (CAS No. 101265-94-5): Properties, Applications, and Research Insights

N-(2-Aminobutyryl)-tyrosine, identified by its CAS number 101265-94-5, is a specialized peptide derivative gaining attention in biochemical and pharmaceutical research. This compound combines the structural features of tyrosine, an essential amino acid, with 2-aminobutyric acid, creating a unique scaffold for drug development and proteomics studies. Researchers are increasingly exploring its potential as a building block for peptide synthesis, particularly in designing enzyme inhibitors and bioactive molecules targeting metabolic pathways.

The molecular structure of N-(2-Aminobutyryl)-tyrosine features a tyrosine backbone modified by 2-aminobutyryl substitution at the amino group. This modification enhances its cell permeability and metabolic stability compared to native tyrosine, making it valuable for drug delivery systems. Recent studies highlight its role in modulating protein-protein interactions, with particular interest in kinase signaling pathways and neurotransmitter regulation. These properties align with current trends in precision medicine and personalized therapeutics.

In analytical chemistry, CAS 101265-94-5 serves as a reference standard for HPLC and mass spectrometry applications. Its well-defined chromatographic behavior makes it useful for method development in peptide analysis. The compound's UV absorption characteristics at 280 nm (typical of tyrosine derivatives) facilitate detection in complex biological matrices, addressing the growing demand for sensitive analytical techniques in biomarker discovery.

From a synthetic perspective, N-(2-Aminobutyryl)-tyrosine demonstrates remarkable versatility in solid-phase peptide synthesis (SPPS). Its N-terminal protection strategies and coupling efficiency have been optimized for Fmoc chemistry, meeting the needs of modern peptide drug discovery. This aligns with industry focus on green chemistry approaches, as researchers develop eco-friendly synthesis protocols for such modified amino acids.

The compound's potential in nutraceutical formulations has emerged as a recent research frontier. Preliminary studies suggest that N-(2-Aminobutyryl)-tyrosine derivatives may influence cognitive function and stress response, connecting to popular health trends like nootropics and adaptogens. However, rigorous clinical validation is required before any dietary supplement applications can be established.

Quality control of 101265-94-5 follows stringent GMP standards for research-grade materials. Analytical certificates typically include HPLC purity (>98%), residual solvent analysis, and chiral purity verification – critical parameters for reproducible research. These specifications cater to the pharmaceutical industry's emphasis on data integrity and regulatory compliance.

Emerging applications in bioconjugation chemistry position N-(2-Aminobutyryl)-tyrosine as a valuable linker for antibody-drug conjugates (ADCs). Its reactive functional groups enable site-specific modifications, addressing the challenge of heterogeneous conjugation in ADC development. This application taps into the booming targeted cancer therapy market, projected to exceed $25 billion by 2028.

Storage and handling recommendations for CAS 101265-94-5 emphasize protection from moisture and oxidation, typically suggesting -20°C storage under argon atmosphere. These protocols reflect best practices in peptide stability management, particularly important for long-term research projects requiring compound integrity over extended periods.

Future research directions for N-(2-Aminobutyryl)-tyrosine include exploration of its supramolecular properties for biomaterials engineering and investigation of its pharmacokinetic profile in animal models. These developments could unlock applications in tissue engineering and sustained-release formulations, aligning with the global push for advanced drug delivery technologies.